

Benchmarking Novel Pyridine-Based Scaffolds: A Comparative Guide to Evaluating NAMPT Inhibitors

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid
CAS No.: 247254-62-2
Cat. No.: B439105

[Get Quote](#)

For researchers, scientists, and drug development professionals, the identification of novel therapeutic agents requires rigorous evaluation against established benchmarks. This guide provides a comprehensive framework for benchmarking the performance of **3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid** and similar novel pyridine-containing scaffolds against well-characterized inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT).


Given that the pyridine moiety is a key pharmacophore in many potent NAMPT inhibitors, we will proceed under the hypothesis that **3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid** is a putative inhibitor of this critical enzyme.^{[1][2]} This guide will therefore not only compare existing scaffolds but also serve as a methodological blueprint for the evaluation of new chemical entities in this class.

The Rationale for Targeting NAMPT

Nicotinamide Phosphoribosyltransferase (NAMPT) is a key enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD⁺) biosynthesis.^[3] NAD⁺ is a vital coenzyme for a

multitude of cellular processes, including cellular redox reactions, DNA repair, and the activity of NAD⁺-dependent enzymes such as sirtuins and poly(ADP-ribose) polymerases (PARPs).[4]
[5]

Cancer cells, with their high metabolic and proliferative rates, exhibit a heightened dependency on the NAMPT-mediated salvage pathway to maintain their NAD⁺ pools.[3][4] This metabolic vulnerability makes NAMPT an attractive therapeutic target in oncology.[6] Inhibition of NAMPT leads to a depletion of cellular NAD⁺, triggering a cascade of events including metabolic collapse, induction of apoptosis, and ultimately, cell death.[3][7]



[Click to download full resolution via product page](#)

Caption: Signaling Pathway of NAMPT Inhibition.

Comparator Scaffolds for Benchmarking

To objectively evaluate a novel compound, it is essential to compare it against established inhibitors with well-documented activity profiles. We have selected the following scaffolds, which represent different generations and classes of NAMPT inhibitors.

- FK866 (Daporinad): The archetypal, first-in-class NAMPT inhibitor.[\[8\]](#) It is a potent and highly specific non-competitive inhibitor that has been extensively studied.[\[9\]](#) Despite its preclinical efficacy, clinical development was hampered by dose-limiting toxicities, particularly thrombocytopenia.[\[10\]](#)[\[11\]](#)
- GNE-617: A potent and competitive NAMPT inhibitor with demonstrated efficacy in xenograft models.[\[12\]](#)[\[13\]](#) Structural and biochemical analyses have shown that it undergoes NAMPT-catalyzed phosphoribosylation to form a tightly-binding adduct, a feature correlated with its cellular potency.[\[14\]](#)
- OT-82: A novel NAMPT inhibitor noted for its selective and potent cytotoxicity towards cells of hematopoietic origin.[\[15\]](#)[\[16\]](#) Preclinical studies have indicated a more favorable toxicity profile compared to earlier inhibitors, with a lack of the cardiac, neurological, or retinal toxicities seen with some other NAMPTis.[\[3\]](#)
- KPT-9274 (Padnarsertib): An orally bioavailable, non-competitive dual inhibitor of NAMPT and p21-activated kinase 4 (PAK4).[\[17\]](#)[\[18\]](#) This dual-targeting mechanism may offer a broader spectrum of anti-cancer activity.[\[19\]](#)

Comparative In Vitro Performance

The initial benchmarking of a novel compound should be conducted through a series of in vitro assays to determine its potency, mechanism of action, and cellular effects.

Enzymatic Inhibition

The direct inhibitory effect on the NAMPT enzyme is the primary indicator of a compound's on-target activity.

Compound	NAMPT IC50	Mechanism of Action	Reference(s)
3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid	To be determined	To be determined	
FK866	~1.60 nM	Non-competitive	[9]
GNE-617	~5 nM	Competitive	[12][13]
OT-82	Potent inhibitor	N/A	[16]
KPT-9274	~120 nM	Non-competitive	[17][18]


Cellular Activity

Cell-based assays are crucial for understanding how a compound's enzymatic inhibition translates into a biological response in a cellular context.

Compound	Cell Line (Cancer Type)	Cellular IC50	Reference(s)
3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid	To be determined	To be determined	
FK866	HepG2 (Liver)	~2.21 nM	[4]
U266 (Multiple Myeloma)	Lower than MS0	[9]	
GNE-617	U251 (Glioblastoma)	1.8 nM	[13]
HT1080 (Fibrosarcoma)	2.1 nM	[13]	
OT-82	Hematopoietic Malignancies	~2.89 nM (average)	[3][15]
Non-Hematopoietic Tumors	~13.03 nM (average)	[3][15]	
KPT-9274	Caki-1 (Renal)	~0.6 μ M	[20]
786-O (Renal)	~0.57 μ M	[20]	

Experimental Protocols for Benchmarking

To ensure data integrity and comparability, standardized protocols must be employed. The following section details the essential experimental workflows.



[Click to download full resolution via product page](#)

Caption: Experimental Workflow for NAMPTi Benchmarking.

NAMPT Enzymatic Inhibition Assay (Fluorometric)

This assay determines the direct inhibitory effect of a test compound on purified recombinant NAMPT.^[21]

Principle: This is a coupled-enzyme assay. NAMPT first catalyzes the formation of NMN from nicotinamide and PRPP. NMN is then converted to NAD⁺ by NMNAT. In the final step, alcohol dehydrogenase (ADH) reduces NAD⁺ to NADH, which is a fluorescent molecule that can be quantified.^[21]

Materials:

- Purified recombinant human NAMPT enzyme

- NAMPT Assay Buffer
- Nicotinamide (NAM)
- 5-Phosphoribosyl-1-pyrophosphate (PRPP)
- Adenosine triphosphate (ATP)
- Nicotinamide mononucleotide adenylyltransferase (NMNAT)
- Alcohol dehydrogenase (ADH)
- Ethanol
- Test compound and comparators (e.g., FK866) dissolved in DMSO
- 384-well black microplates
- Fluorometric microplate reader (Excitation: ~340 nm, Emission: ~460 nm)

Procedure:

- Compound Preparation: Prepare a serial dilution of the test compound and comparators in assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.
- Enzyme Preparation: Dilute the NAMPT enzyme to the desired concentration in NAMPT Dilution Buffer.
- Assay Plate Setup:
 - Test Wells: Add 10 μ L of diluted NAMPT enzyme.
 - Positive Control Wells: Add 10 μ L of diluted NAMPT enzyme.
 - Blank Wells: Add 10 μ L of NAMPT Dilution Buffer (no enzyme).
- Inhibitor Addition: Add 5 μ L of the serially diluted test compound/comparator to the "Test Inhibitor" wells. Add 5 μ L of diluent (assay buffer with the same DMSO concentration) to the

"Positive Control" and "Blank" wells.

- Pre-incubation: Incubate the plate for 30 minutes at room temperature with gentle agitation to allow the inhibitor to bind to the enzyme.
- Master Mix Preparation: Prepare a master mix containing NAMPT Assay Buffer, ATP, NAM, PRPP, Ethanol, NMNAT, and ADH.
- Reaction Initiation: Add 35 μ L of the Master Mix to all wells to start the reaction.
- Incubation: Incubate the plate at 30°C for 2 hours.
- Measurement: Read the fluorescence intensity using a microplate reader.
- Data Analysis: Subtract the blank reading from all wells. Calculate the percent inhibition for each concentration relative to the positive control. Determine the IC₅₀ value by fitting the dose-response curve to a four-parameter logistic equation.

Cellular NAD⁺/NADH Measurement Assay

This assay confirms that the compound's cytotoxic effect is mediated by the depletion of cellular NAD⁺.[\[22\]](#)[\[23\]](#)

Principle: Cellular NAD⁺ and NADH are extracted from cell lysates. The assay utilizes an enzymatic cycling reaction where NAD⁺ is reduced to NADH, which then reacts with a fluorometric probe. The fluorescence intensity is proportional to the total NAD⁺/NADH concentration.[\[23\]](#)

Materials:

- Cancer cell lines of interest
- Cell culture medium and supplements
- Test compound and comparators
- NAD⁺/NADH Extraction Buffer

- NAD⁺/NADH Assay Kit (containing assay buffer, enzyme mix, and probe)
- 96-well white or black microplates
- Fluorometric microplate reader

Procedure:

- Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
- Compound Treatment: Treat the cells with various concentrations of the test compound and comparators for a specified time (e.g., 24, 48, 72 hours).
- Cell Lysis and Extraction:
 - Aspirate the media and wash the cells with PBS.
 - To measure total NAD⁺/NADH, add NAD⁺/NADH Extraction Buffer and lyse the cells.
 - To differentiate NAD⁺ and NADH, separate acid and base extractions can be performed as per kit instructions.[\[23\]](#)
- Assay Reaction:
 - Transfer the lysate to a new plate.
 - Add the enzyme mix and probe from the assay kit.
 - Incubate according to the manufacturer's protocol (typically 1-2 hours at room temperature).
- Measurement: Read the fluorescence.
- Data Analysis: Calculate the NAD⁺/NADH concentration based on a standard curve generated with known NAD⁺ concentrations. Normalize the values to the protein concentration of the cell lysate.

Cell Viability (Cytotoxicity) Assay

This assay determines the concentration at which the test compound inhibits cell growth and proliferation.

Principle: A common method is the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP, an indicator of metabolically active cells. A decrease in ATP is indicative of cytotoxicity.

Materials:

- Cancer cell lines
- Cell culture medium and supplements
- Test compound and comparators
- CellTiter-Glo® Reagent
- 96-well opaque-walled microplates
- Luminometer

Procedure:

- **Cell Seeding:** Seed cells in a 96-well plate and allow them to adhere overnight.
- **Compound Treatment:** Add serially diluted test compound and comparators to the wells. Include a vehicle-only control.
- **Incubation:** Incubate the cells for a period that allows for multiple cell divisions (e.g., 72-96 hours).
- **Assay Reagent Addition:** Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add the reagent to each well according to the manufacturer's instructions.
- **Incubation:** Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

- Measurement: Read the luminescence using a plate reader.
- Data Analysis: Calculate the percent viability relative to the vehicle control. Determine the IC50 value by plotting the dose-response curve.

In Vivo Efficacy and Pharmacokinetics

Promising candidates from in vitro studies should be advanced to in vivo models to assess their anti-tumor efficacy, pharmacokinetic properties, and toxicity profile.

Typical In Vivo Model:

- Xenograft Studies: Human cancer cell lines are implanted subcutaneously or orthotopically into immunocompromised mice.[\[24\]](#)[\[25\]](#) Once tumors are established, animals are treated with the test compound, comparators, and a vehicle control.
- Key Endpoints:
 - Tumor Growth Inhibition: Tumor volume is measured regularly throughout the study.
 - Survival Analysis: The effect of the compound on the overall survival of the animals is monitored.
 - Pharmacodynamics: NAD⁺ levels in tumor and plasma samples are measured at various time points post-dosing to confirm target engagement in vivo.[\[24\]](#)
 - Pharmacokinetics: Plasma concentrations of the drug are measured over time to determine its absorption, distribution, metabolism, and excretion (ADME) profile.
 - Toxicity: Animal body weight, clinical signs, and hematological parameters (e.g., platelet counts) are monitored to assess tolerability.[\[25\]](#)

Discussion and Future Directions

When benchmarking **3-[(Pyridin-3-ylmethyl)carbamoyl]propanoic acid** or a similar novel scaffold, the collective data from these assays will provide a comprehensive performance profile.

Key Questions to Address:

- Potency: How does the enzymatic and cellular IC₅₀ of the novel compound compare to established inhibitors like FK866 and GNE-617?
- Mechanism: Does the compound effectively deplete cellular NAD⁺ levels, confirming its on-target mechanism of action?
- Selectivity: Does the compound show preferential cytotoxicity towards cancer cells over normal cells? Does it exhibit a preference for certain cancer types (e.g., hematopoietic vs. solid tumors, as seen with OT-82)?[\[3\]](#)
- Therapeutic Window: In vivo studies will be critical to determine if the compound has a wider therapeutic window than first-generation inhibitors, which were limited by toxicity.[\[11\]](#) The development of resistance is another critical challenge to consider.[\[11\]](#)

The ultimate goal is to identify novel NAMPT inhibitors with improved efficacy and a more favorable safety profile. Strategies such as developing dual inhibitors or leveraging antibody-drug conjugates are promising avenues for future research.[\[3\]](#) A thorough and systematic benchmarking process, as outlined in this guide, is the foundational first step in achieving this goal.

References

- Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- Crystal structure-based comparison of two NAMPT inhibitors. (2017). Acta Pharmacologica Sinica. Retrieved January 15, 2026, from [\[Link\]](#)
- Measure NAD⁺ Levels: How to Track Cellular Energy and Aging. (n.d.). Jinfiniti. Retrieved January 15, 2026, from [\[Link\]](#)
- Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content. (2020). Methods in Molecular Biology. Retrieved January 15, 2026, from [\[Link\]](#)

- Structural Basis of Beneficial Design for Effective Nicotinamide Phosphoribosyltransferase Inhibitors. (2021). International Journal of Molecular Sciences. Retrieved January 15, 2026, from [\[Link\]](#)
- Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content. (2020). PubMed. Retrieved January 15, 2026, from [\[Link\]](#)
- Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models. (2013). Neoplasia. Retrieved January 15, 2026, from [\[Link\]](#)
- NAD⁺/NADH Assay Kit (Fluorometric). (n.d.). Cell Biolabs, Inc.. Retrieved January 15, 2026, from [\[Link\]](#)
- Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. (2018). Bioorganic & Medicinal Chemistry Letters. Retrieved January 15, 2026, from [\[Link\]](#)
- Dual and Specific Inhibition of NAMPT and PAK4 By KPT-9274 Decreases Kidney Cancer Growth. (2019). Molecular Cancer Therapeutics. Retrieved January 15, 2026, from [\[Link\]](#)
- Structural basis for resistance to diverse classes of NAMPT inhibitors. (2014). Proceedings of the National Academy of Sciences. Retrieved January 15, 2026, from [\[Link\]](#)
- Structural optimization of NAMPT inhibitors based on FK866 as a prototype. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- Recent Advances in NAMPT Inhibitors: A Novel Immunotherapeutic Strategy. (2020). Frontiers in Pharmacology. Retrieved January 15, 2026, from [\[Link\]](#)
- Review of various NAMPT inhibitors for the treatment of cancer. (2022). Frontiers in Pharmacology. Retrieved January 15, 2026, from [\[Link\]](#)
- NAMPT Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. Retrieved January 15, 2026, from [\[Link\]](#)

- The pharmacokinetics, toxicities, and biologic effects of FK866, a nicotinamide adenine dinucleotide biosynthesis inhibitor. (2008). Investigational New Drugs. Retrieved January 15, 2026, from [\[Link\]](#)
- 4O0Z: Structural and Biochemical Analyses of the Catalysis and Potency Impact of Inhibitor Phosphoribosylation by Human Nicotinamide Phosphoribosyltransferase. (2014). RCSB PDB. Retrieved January 15, 2026, from [\[Link\]](#)
- GNE-617 reduces NAD levels in sensitive and resistant cell lines. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- What NAMPT inhibitors are in clinical trials currently? (2025). Patsnap Synapse. Retrieved January 15, 2026, from [\[Link\]](#)
- Discovery of a novel NAMPT inhibitor that selectively targets NAMPT-deficient EMT-subtype cancer cells and alleviates chemotherapy-induced peripheral neuropathy. (2023). Journal of Hematology & Oncology. Retrieved January 15, 2026, from [\[Link\]](#)
- Next-generation NAMPT inhibitors identified by sequential high-throughput phenotypic chemical and functional genomic screens. (2014). Chemistry & Biology. Retrieved January 15, 2026, from [\[Link\]](#)
- Crystal structure-based comparison of two NAMPT inhibitors. (2017). PubMed. Retrieved January 15, 2026, from [\[Link\]](#)
- GNE-617 rapidly reduces NAD and induces cell death across multiple cell lines. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- Padnarsertib. (n.d.). PubChem. Retrieved January 15, 2026, from [\[Link\]](#)
- Structure of PAK inhibitors and control drugs. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- PAK4 and NAMPT as Novel Therapeutic Targets in Diffuse Large B-Cell Lymphoma, Follicular Lymphoma, and Mantle Cell Lymphoma. (2021). Cancers. Retrieved January 15, 2026, from [\[Link\]](#)

- Molecular structures of nicotinamide phosphoribosyltransferase inhibitor FK866 38 and the carborane analogues 39. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- 2GVJ: Crystal Structure of Human NMPRTase in complex with FK866. (2006). RCSB PDB. Retrieved January 15, 2026, from [\[Link\]](#)
- Inhibition of nicotinamide phosphoribosyltransferase (NAMPT) with OT-82 induces DNA damage, cell death, and suppression of tumor growth in preclinical models of Ewing sarcoma. (2020). Oncogene. Retrieved January 15, 2026, from [\[Link\]](#)
- Synthesis and structure-activity relationship of new nicotinamide phosphoribosyltransferase inhibitors with antitumor activity on solid and haematological cancer. (2023). European Journal of Medicinal Chemistry. Retrieved January 15, 2026, from [\[Link\]](#)
- Structural formula and molecular weight of FK866. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- Identification and characterization of OT-82. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)
- What are the therapeutic applications for NAMPT inhibitors? (2025). Patsnap Synapse. Retrieved January 15, 2026, from [\[Link\]](#)
- What are the new molecules for NAMPT inhibitors? (2025). Patsnap Synapse. Retrieved January 15, 2026, from [\[Link\]](#)
- Inhibition of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme of the nicotinamide adenine dinucleotide (NAD) salvage pathway, to target glioma heterogeneity through mitochondrial oxidative stress. (2020). Neuro-Oncology. Retrieved January 15, 2026, from [\[Link\]](#)
- Effective targeting of NAMPT in patient-derived xenograft models of high-risk pediatric acute lymphoblastic leukemia. (2018). Blood Advances. Retrieved January 15, 2026, from [\[Link\]](#)
- Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models. (n.d.). ResearchGate. Retrieved January 15, 2026, from [\[Link\]](#)

- Discovery of a Highly Selective NAMPT Inhibitor That Demonstrates Robust Efficacy and Improved Retinal Toxicity with Nicotinic Acid Coadministration. (2016). Molecular Cancer Therapeutics. Retrieved January 15, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net \[researchgate.net\]](#)
- [2. Next-generation NAMPT inhibitors identified by sequential high-throughput phenotypic chemical and functional genomic screens - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. Frontiers | Review of various NAMPT inhibitors for the treatment of cancer \[frontiersin.org\]](#)
- [4. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [5. Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Structural Basis of Beneficial Design for Effective Nicotinamide Phosphoribosyltransferase Inhibitors \[mdpi.com\]](#)
- [7. researchgate.net \[researchgate.net\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- [9. Crystal structure-based comparison of two NAMPT inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. What NAMPT inhibitors are in clinical trials currently? \[synapse.patsnap.com\]](#)
- [11. What are the therapeutic applications for NAMPT inhibitors? \[synapse.patsnap.com\]](#)
- [12. medchemexpress.com \[medchemexpress.com\]](#)
- [13. apexbt.com \[apexbt.com\]](#)
- [14. rcsb.org \[rcsb.org\]](#)
- [15. selleckchem.com \[selleckchem.com\]](#)
- [16. medchemexpress.com \[medchemexpress.com\]](#)

- [17. selleckchem.com \[selleckchem.com\]](https://www.selleckchem.com)
- [18. aacrjournals.org \[aacrjournals.org\]](https://www.aacrjournals.org)
- [19. PAK4 and NAMPT as Novel Therapeutic Targets in Diffuse Large B-Cell Lymphoma, Follicular Lymphoma, and Mantle Cell Lymphoma \[mdpi.com\]](#)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [21. bpsbioscience.com \[bpsbioscience.com\]](https://www.bpsbioscience.com)
- [22. goldmanlaboratories.com \[goldmanlaboratories.com\]](https://www.goldmanlaboratories.com)
- [23. cellbiolabs.com \[cellbiolabs.com\]](https://www.cellbiolabs.com)
- [24. Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapeutic Strategy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Benchmarking Novel Pyridine-Based Scaffolds: A Comparative Guide to Evaluating NAMPT Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b439105/docs#benchmarking-novel-pyridine-based-scaffolds-a-comparative-guide-to-evaluating-nampt-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)